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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric isononanoate, identified by CAS number 72915-82-3, is a copper(ll) salt of
isononanoic acid. It belongs to the class of metal carboxylates and finds primary application as
a fungicide and bactericide. While specific detailed research on cupric isononanoate is limited
in publicly available literature, this guide provides a comprehensive overview of its known
properties. To supplement the available data, information on the closely related and well-
studied analogue, cupric octanoate, is included to provide insight into the expected chemical
and physical characteristics, synthesis, and biological activity. This document is intended to
serve as a valuable resource for researchers and professionals in drug development and
related scientific fields.

Chemical and Physical Properties

Detailed experimental data for the physical and chemical properties of cupric isononanoate
are not readily available in the scientific literature. However, based on its structure and data
from similar copper carboxylates, such as cupric octanoate, the following properties can be
anticipated.

Table 1: Physicochemical Properties of Cupric Isononanoate and Related Copper
Carboxylates
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Property

Cupric
Isononanoate (CAS

Cupric Octanoate
(CAS 20543-04-8)

Source

72915-82-3)
Molecular Formula C1sH34CuOa C16H30CuOa [1]
Molecular Weight 378.01 g/mol 349.95 g/mol [2]
Expected to be a blue ] ]
Appearance ) Blue crystalline solid General Knowledge
or green solid
Expected to have low
solubility in water and
Solubility higher solubility in Insoluble in water General Knowledge
nonpolar organic
solvents
_ _ _ Commercial Supplier
Melting Point Data not available 125-130 °C
Data
Boiling Point Data not available Data not available
Density Data not available Data not available
Synthesis

A specific, detailed experimental protocol for the synthesis of cupric isononanoate is not

published in peer-reviewed journals. However, a general and widely applicable method for the

synthesis of copper(ll) carboxylates involves the reaction of a copper salt, such as copper(ll)

acetate or copper(ll) carbonate, with the corresponding carboxylic acid.

General Experimental Protocol for the Synthesis of
Copper(ll) Carboxylates

This protocol is adapted from general methods for the synthesis of copper(ll) carboxylates and

can be modified for the preparation of cupric isononanoate.

Materials:

o Copper(ll) acetate monohydrate
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e [sononanoic acid
» Ethanol (or another suitable solvent)
Procedure:

» Dissolve a stoichiometric amount of copper(ll) acetate monohydrate in ethanol with gentle
heating.

 In a separate flask, dissolve a twofold molar excess of isononanoic acid in ethanol.

e Slowly add the isononanoic acid solution to the copper(ll) acetate solution with constant
stirring.

e Acolor change and the formation of a precipitate should be observed.

e The reaction mixture is typically stirred at an elevated temperature (e.g., reflux) for several
hours to ensure complete reaction.

» After cooling to room temperature, the solid product is collected by filtration.
e The product is washed with the solvent (ethanol) to remove any unreacted starting materials.

e The final product is dried under vacuum.
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Caption: General workflow for the synthesis of cupric isononanoate.
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Spectroscopic Data

Specific spectroscopic data (IR, NMR, Mass Spectrometry) for cupric isononanoate are not
available in public databases. The following provides an overview of the expected spectral
characteristics based on the analysis of similar copper carboxylate compounds.

Infrared (IR) Spectroscopy

The IR spectrum of cupric isononanoate is expected to show characteristic absorption bands
for the carboxylate group. The key diagnostic peaks would be the asymmetric and symmetric
stretching vibrations of the COO~ group. The positions of these bands can provide information
about the coordination mode of the carboxylate ligand to the copper ion.

Table 2: Expected IR Absorption Bands for Cupric Isononanoate

Expected Wavenumber

Functional Group Description
(cm™)

C-H (alkane) 2850 - 3000 Stretching vibrations
Asymmetric stretching

C=0 (carboxylate) 1550 - 1650
(Vas(COO7))
Symmetric stretching

C-O (carboxylate) 1400 - 1450

(vs(COO"))

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the paramagnetic nature of the Cu(ll) ion, obtaining high-resolution *H and 3C NMR
spectra for cupric isononanoate is challenging. The paramagnetic center causes significant
line broadening, often rendering the spectra uninformative for detailed structural elucidation.

Mass Spectrometry (MS)

Mass spectrometry, particularly with soft ionization techniques like Electrospray lonization
(ESI), could be used to determine the molecular weight and fragmentation pattern of cupric
isononanoate. The isotopic pattern of copper (53Cu and 65Cu) would be a characteristic
feature in the mass spectrum.
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Biological Activity and Mechanism of Action

Cupric isononanoate is utilized as a fungicide. The biological activity of copper-based
fungicides is attributed to the release of cupric ions (Cu?*).

Mechanism of Action

The fungicidal and bactericidal activity of copper compounds is a multi-site process, which
makes the development of resistance by pathogens unlikely. The released Cu?* ions are
believed to act through several mechanisms:

e Enzyme Inhibition: Copper ions can bind to sulfhydryl groups (-SH) in enzymes and other
proteins, leading to their denaturation and loss of function.

 Disruption of Cellular Transport: Cu2* can interfere with the transport of essential ions and
molecules across the cell membrane.

o Oxidative Stress: Copper can catalyze the formation of reactive oxygen species (ROS),
which can damage cellular components such as lipids, proteins, and DNA.
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Caption: Proposed mechanism of action for cupric isononanoate as a fungicide.

Toxicological and Safety Information

Detailed toxicological studies specifically on cupric isononanoate are limited. However, as
with all copper compounds, excessive exposure can lead to toxicity. Copper and its compounds
are known to be toxic to aquatic life. Standard safety precautions, including the use of personal
protective equipment, should be followed when handling this compound. For detailed and up-
to-date safety information, it is essential to consult the Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

Cupric isononanoate is a copper-containing compound with established use as a fungicide.
While specific, in-depth technical data for this particular molecule is scarce in the public
domain, this guide provides a comprehensive overview based on available information and
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data from closely related analogues. The synthesis, spectroscopic characterization, and
biological activity are consistent with those of other copper(ll) carboxylates. The fungicidal
mechanism is attributed to the multi-site action of released cupric ions. Further research is
warranted to fully characterize the physicochemical properties and biological profile of cupric
isononanoate to expand its potential applications in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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